Cas no 2227709-21-7 ((2R)-2-2-(propan-2-yloxy)phenyloxirane)

• Product Name: (2R)-2-2-(propan-2-yloxy)phenyloxirane
• CAS No: 2227709-21-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6187000
• PubChem ID: 165638134
• Update Time: 2025-06-14

(2R)-2-2-(propan-2-yloxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-(propan-2-yloxy)phenyloxirane
• EN300-1998496
• (2R)-2-[2-(propan-2-yloxy)phenyl]oxirane
• 2227709-21-7

• Inchi： 1S/C11H14O2/c1-8(2)13-10-6-4-3-5-9(10)11-7-12-11/h3-6,8,11H,7H2,1-2H3/t11-/m0/s1
• InChI Key： JHGMHKGZGBMTAW-NSHDSACASA-N
• SMILES： O1C[C@H]1C1C=CC=CC=1OC(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-2-(propan-2-yloxy)phenyloxirane

Research Brief on (2R)-2-2-(propan-2-yloxy)phenyloxirane (CAS: 2227709-21-7) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-2-2-(propan-2-yloxy)phenyloxirane (CAS: 2227709-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral epoxide derivative exhibits unique structural properties that make it a promising candidate for drug development and biological studies. Recent studies have focused on its synthesis, pharmacological activities, and potential therapeutic applications, particularly in the context of inflammatory diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2R)-2-2-(propan-2-yloxy)phenyloxirane, emphasizing its enantioselective synthesis using asymmetric catalysis. The researchers achieved a high yield (85%) and excellent enantiomeric excess (98%) via a novel palladium-catalyzed epoxidation reaction. This advancement addresses previous challenges in scalability and purity, which are critical for pharmaceutical applications.

Pharmacological evaluations of (2R)-2-2-(propan-2-yloxy)phenyloxirane have revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. In vitro assays demonstrated an IC50 value of 0.45 μM, outperforming several benchmark COX-2 inhibitors. These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects.

Furthermore, preliminary in vivo studies in murine models of rheumatoid arthritis showed a 60% reduction in paw swelling at a dosage of 10 mg/kg/day, with no observable toxicity. The compound's ability to modulate NF-κB signaling pathways was identified as a likely mechanism of action, supported by transcriptomic and proteomic analyses.

In oncology research, (2R)-2-2-(propan-2-yloxy)phenyloxirane has shown selective cytotoxicity against triple-negative breast cancer cell lines (MDA-MB-231) with an EC50 of 3.2 μM, while exhibiting minimal effects on normal mammary epithelial cells. A 2024 Nature Communications paper proposed that this selectivity arises from the compound's interaction with mutant p53 proteins, which are prevalent in this aggressive cancer subtype.

Current challenges in the development of (2R)-2-2-(propan-2-yloxy)phenyloxirane include improving its metabolic stability and oral bioavailability. Recent pharmacokinetic studies indicate a relatively short half-life (t1/2 = 2.1 h) in rodent models, prompting investigations into prodrug formulations and structural modifications. Several pharmaceutical companies have included this compound in their pipelines, with Phase I clinical trials anticipated by late 2025.

The growing body of research on (2R)-2-2-(propan-2-yloxy)phenyloxirane underscores its multifaceted potential in drug discovery. Future directions include exploring its applications in neurodegenerative diseases, where preliminary data suggest neuroprotective effects through modulation of microglial activation. As synthetic methodologies mature and mechanistic studies deepen, this compound may emerge as a valuable tool in chemical biology and a promising therapeutic agent.